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This document provides critical safety and logistical guidance for the handling and disposal of
the SARS-CoV-2 main protease (Mpro), PDB ID: 70QL. Adherence to these protocols is
essential for ensuring a safe laboratory environment and maintaining the integrity of research
activities.

I. Risk Assessment and Biosafety Level

The handling of recombinant proteins derived from SARS-CoV-2, such as the main protease
(70QL), is subject to a thorough risk assessment.[1][2][3][4] For activities involving this non-
infectious protein, a Biosafety Level 2 (BSL-2) facility with BSL-2 practices and procedures is
the recommended minimum.[1][5] For procedures with a higher risk of aerosol generation,
enhanced BSL-2 (BSL-2+) practices should be implemented.[6][7][8]

Il. Personal Protective Equipment (PPE)

The selection of appropriate PPE is the last line of defense against potential exposure.[1] The
following table outlines the minimum PPE requirements for handling 7OQL.
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PPE Component

BSL-2 Standard
Requirements

BSL-2+ (Enhanced)
Requirements (for aerosol-
generating procedures)

Lab Coat/Gown

Disposable, solid-front, water-
resistant gown or a fully
buttoned lab coat.[7][9]

Disposable, solid-front, water-

resistant gown with knit cuffs.

[7]

Gloves

Disposable nitrile gloves.
Change when contaminated or

integrity is compromised.[9]

Double gloves; extended cuff
gloves over short cuff gloves

are preferred.[7][8]

Eye/Face Protection

Safety glasses with side

shields or goggles.[9]

Surgical mask with an attached
eye visor, or a surgical mask
with safety glasses/goggles, or
a surgical mask with a face
shield.[7]

Respiratory Protection

Not typically required for low-

risk procedures.

An N95 respirator or a
Powered Air-Purifying
Respirator (PAPR) should be
considered based on the risk

assessment.[4][10]

lll. Experimental Protocols: Safe Handling of 7OQL

A. General Laboratory Practices (BSL-2)

e Access: Limit access to the laboratory to trained personnel only. Keep laboratory doors
closed during work.[9]

¢ Signage: Post biohazard warning signs at the entrance to the laboratory.[9]

e Hand Hygiene: Wash hands thoroughly with soap and water after handling materials, after
removing gloves, and before leaving the laboratory.[9]

o Sharps: Use sharps with engineered safety features whenever possible. Dispose of all
sharps in designated puncture-resistant containers.[9]
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o Work Surfaces: Decontaminate work surfaces with an appropriate disinfectant at the end of
each workday and after any spill.[9]

e Aerosol Minimization: Conduct procedures that may generate aerosols within a certified
Class Il Biological Safety Cabinet (BSC).[9][11]

B. Donning and Doffing of PPE
Proper sequencing of donning and doffing PPE is critical to prevent self-contamination.

Donning PPE Workflow

Perform Hand Hygiene

l

Don Lab Coat or Gown

l

@on Respiratory Protection (if requiredD

l

(Don Eye and Face ProtectiorD

l

(Don Gloves (over cuffs))

Click to download full resolution via product page
Caption: Sequential process for correctly putting on Personal Protective Equipment.

Doffing PPE Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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